(Methylthio)methyl isovalerate

• CAS No.: 72064-62-1
• Molecular Formula: C7H14O2S
• Molecular Weight: 162.25 g/mol
• IUPAC Name: methylsulfanylmethyl 3-methylbutanoate
• InChI: InChI=1S/C7H14O2S/c1-6(2)4-7(8)9-5-10-3/h6H,4-5H2,1-3H3
• InChI Key: NTNIPFBZWQBXPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)OCSC

Description

(Methylthio)methyl isovalerate is a sulfur-containing ester compound characterized by a methylthio group (-SCH₃) attached to a methyl ester of isovaleric acid. While its specific applications and occurrence are less documented in the provided literature, structurally related compounds, such as methyl isovalerate and ethyl isovalerate, are well-studied in aroma and flavor chemistry. These esters are pivotal in food and natural product aromas, contributing fruity, sweet, or pungent notes depending on their structural modifications and concentrations .

Chemical Reactions Analysis

Hydrolysis Reactions

The ester group in (methylthio)methyl isovalerate is susceptible to hydrolysis under acidic or basic conditions, yielding (methylthio)methanol and isovaleric acid .

Conditions	Products	Mechanism	Reference Analogy
H₂O, H⁺ (e.g., HCl), Δ	(Methylthio)methanol + Isovaleric acid	Acid-catalyzed ester hydrolysis	Hydrolysis of methyl isovalerate
NaOH (aq.), Δ	Sodium isovalerate + (Methylthio)methanol	Base-catalyzed saponification	General ester saponification

• Key Insight : The reaction kinetics depend on the steric hindrance of the isovalerate moiety and the stability of the intermediate tetrahedral species.

Oxidation of the Thioether Moiety

The methylthio (–SCH₃) group can undergo oxidation to form sulfoxides or sulfones , depending on reaction conditions.

Oxidizing Agent	Conditions	Product	Reference Analogy
H₂O₂, CH₃COOH	Room temperature	(Methylsulfinyl)methyl isovalerate	Thioether oxidation
mCPBA	Dichloromethane, 0°C	(Methylsulfonyl)methyl isovalerate	Sulfone formation

• Note : Oxidation selectivity is influenced by the electronic environment of the sulfur atom and the steric bulk of the ester group.

Nucleophilic Substitution at the Methylthio Group

The methylthio group may act as a leaving group in SN2 reactions under strongly basic conditions.

Nucleophile	Conditions	Product	Reference Analogy
NH₃	Methanol, reflux	(Aminomethyl)methyl isovalerate	Isothiocyanate substitution
NaSH	DMF, 80°C	(Mercaptomethyl)methyl isovalerate	Thiourea synthesis

• Limitation : The reaction is less favorable due to the poor leaving-group ability of –SCH₃ compared to halides or tosylates.

Transesterification Reactions

The ester can undergo transesterification with alcohols in the presence of acid or base catalysts.

Alcohol	Catalyst	Product	Reference Analogy
Ethanol	H₂SO₄, Δ	(Methylthio)methyl 3-methylbutanoate ethyl ester	Ester interchange
Benzyl alcohol	Ti(OiPr)₄, Δ	Benzyl isovalerate	General transesterification

• Application : Useful for modifying the ester moiety without altering the methylthio group.

Thermal Decomposition

At elevated temperatures, (methylthio)methyl isovalerate may decompose via β-elimination or release volatile sulfur-containing compounds.

Conditions	Products	Mechanism	Reference Analogy
200°C, inert atmosphere	Methanethiol + Unsaturated ester	β-Elimination of –SCH₃	Thioether decomposition
Pyrolysis (500°C)	CO₂, CH₃SH, and hydrocarbon fragments	Radical-mediated breakdown	Ester pyrolysis

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare (methylthio)methyl isovalerate with structurally or functionally analogous esters, emphasizing their roles in natural products, sensory profiles, and biochemical interactions.

Table 1: Key Properties of (Methylthio)methyl Isovalerate and Analogous Compounds

Compound	Occurrence	Aroma Profile	Key Functional Groups	Research Findings
(Methylthio)methyl isovalerate	Not explicitly reported in evidence	Hypothesized: Sulfurous, fruity	-SCH₃, isovalerate ester	Limited direct data; inferred from sulfur-containing analog studies
Methyl isovalerate	Coffee, blueberry overripe fruit	Fruity, sweet, cheesy	Methyl ester, isovalerate	Dominant in coffee "baked" roast odor; synthesized in overripe blueberries
Ethyl isovalerate	Turnjujube, blackcurrant, mango	Fruity, pineapple-like	Ethyl ester, isovalerate	Key aroma compound in turnjujube and mango; contributes to pineapple-like notes
Ethyl (methylthio) acetate	Pineapple, blackberry	Sulfurous, tropical fruit	-SCH₃, ethyl ester	High OAVs in pineapple; contributes to tropical aroma
3-(Methylthio)propanoic acid esters	Pineapple, coffee	Sulfurous, onion-garlic, fruity	-SCH₃, propanoate ester	Critical for pineapple aroma (e.g., 3-(methylthio)propanoic acid methyl ester)

Structural and Functional Analysis

Sulfur-Containing Esters: (Methylthio)methyl isovalerate and ethyl (methylthio) acetate share a methylthio group, which enhances volatility and imparts sulfurous or savory notes. These compounds are pivotal in complex aromas, such as coffee ("onion-garlic" notes) and pineapple . 3-(Methylthio)propanoic acid esters dominate pineapple aroma profiles, with concentrations exceeding 600 µg·kg⁻¹ in some cultivars. Their odor activity values (OAVs) are significantly higher than non-sulfur esters .

Isovalerate Derivatives :

• Methyl isovalerate is critical in blueberry overripe stages and coffee roasting, where it enhances fruity and "baked" sensory attributes. Its concentration increases with fruit maturity or thermal processing .
• Ethyl isovalerate is a major contributor to mango and turnjujube aromas, with a sweeter profile compared to methyl esters. Ethyl esters generally exhibit lower volatility but higher odor thresholds .

Competitive Interactions in Natural Blends: In Drosophila behavioral assays, blends containing methyl isovalerate and sulfur compounds showed species-specific attractancy. For example, methyl isovalerate combined with β-cyclocitral and ethyl acetate selectively attracted D. melanogaster . In pineapple, the interplay between esters (e.g., methyl hexanoate) and sulfur compounds (e.g., 3-(methylthio)propanoic acid esters) defines cultivar-specific aromas. Tainong No. 4 pineapple relies heavily on sulfur esters for its unique profile .

Q & A

Basic Research Questions

Q. What synthetic methodologies are effective for producing (methylthio)methyl isovalerate with high purity?

• Methodological Guidance : Use nucleophilic substitution or Mitsunobu reactions to introduce the methylthio group. For example, react isovaleric acid derivatives with (methylthio)methanol under controlled pH and temperature. Purify via column chromatography (silica gel, hexane/ethyl acetate gradient) and confirm purity using $^1H$-NMR (δ 1.0–1.2 ppm for isopropyl protons) and GC-MS (m/z 148 for molecular ion) .
• Critical Considerations : Monitor reaction progress with TLC to avoid side products like disulfides. Optimize stoichiometry to minimize residual thiols, which can interfere with downstream applications .

Q. Which analytical techniques are optimal for characterizing (methylthio)methyl isovalerate in complex matrices?

• Methodological Guidance : Combine HS-SPME (Headspace Solid-Phase Microextraction) with GC-MS to isolate and identify volatile components. Use a DB-5MS column (30 m × 0.25 mm) and EI ionization at 70 eV. Compare retention indices and spectral data with reference libraries .
• Quantitative Analysis : Employ internal standards (e.g., deuterated analogs) for calibration curves in quantitative studies. Validate methods using spike-recovery experiments to ensure accuracy in biological or environmental samples .

Q. How can researchers assess the stability of (methylthio)methyl isovalerate under varying storage conditions?

• Experimental Design : Conduct accelerated stability studies by exposing the compound to heat (40–60°C), light (UV-Vis), and humidity (75% RH). Monitor degradation via HPLC (C18 column, acetonitrile/water mobile phase) and track thioether oxidation products (e.g., sulfoxides) .
• Data Interpretation : Use Arrhenius kinetics to predict shelf life. Note that acidic conditions may hydrolyze the ester moiety, necessitating pH-controlled storage .

Advanced Research Questions

Q. What strategies can elucidate the mechanism of action of (methylthio)methyl isovalerate in biological systems?

• In Vitro Approaches : Perform cell viability assays (e.g., MTT on cancer cell lines) and combine with transcriptomic profiling (RNA-seq) to identify affected pathways. Use molecular docking to predict interactions with enzymes like cytochrome P450 .
• Contradiction Resolution : If bioactivity data conflict (e.g., cytotoxicity vs. anti-inflammatory effects), validate using orthogonal assays (e.g., ELISA for cytokine levels) and exclude artifacts like solvent toxicity .

Q. How can mixed-methods research designs address gaps in understanding the compound’s structure-activity relationships (SAR)?

• Quantitative Component : Synthesize analogs (e.g., varying alkyl chain length or sulfur substituents) and test bioactivity in a high-throughput screen. Use multivariate regression to correlate structural descriptors (logP, polar surface area) with activity .
• Qualitative Component : Conduct semi-structured interviews with experts to contextualize SAR trends, such as unexpected steric effects or metabolic liabilities. Triangulate findings with computational models .

Q. What experimental frameworks are suitable for resolving contradictory data on the compound’s environmental fate?

• Controlled Degradation Studies : Simulate environmental conditions (soil, water) with $^{14}C$-labeled compound to track mineralization and metabolite formation. Use LC-HRMS to identify transformation products and assess ecotoxicity in Daphnia magna assays .
• Statistical Tools : Apply principal component analysis (PCA) to disentangle confounding variables (e.g., pH, microbial activity) influencing degradation rates .

Q. How can researchers optimize synthetic routes to scale up production while maintaining reproducibility?

• Process Chemistry : Transition from batch to flow chemistry for improved heat management and yield consistency. Use PAT (Process Analytical Technology) tools like inline FTIR to monitor reaction intermediates .
• Quality Control : Implement QbD (Quality by Design) principles, including risk assessment (e.g., Ishikawa diagrams) for critical parameters like catalyst loading and mixing efficiency .

Methodological Notes

• Data Reproducibility : Document all synthetic steps, purification criteria, and instrument parameters in line with guidelines from authoritative journals (e.g., Beilstein Journal of Organic Chemistry) .
• Ethical and Safety Considerations : Adhere to FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) when designing studies involving biological testing .